5-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline

• CAS: 1339444-84-6

Core Science & Biosynthesis

The Dichotomy of Methylated Tetrahydroisoquinolines: A Technical Guide to their Neuroprotective and Neurotoxic Effects

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methylated tetrahydroisoquinoline (THIQ) derivatives represent a fascinating and complex class of compounds with a profound and often contradictory impact on the central nervous system. Endogenously present in the human brain and also found in various natural sources, these molecules can exert either potent neuroprotective or severe neurotoxic effects, a duality largely governed by their specific methylation patterns and the cellular context. This in-depth technical guide synthesizes the current understanding of these opposing activities, with a particular focus on the neurotoxic N-methyl-(R)-salsolinol and the neuroprotective 1-methyl-1,2,3,4-tetrahydroisoquinoline (1-MeTIQ). We will explore the intricate molecular mechanisms, detail the experimental methodologies used to elucidate these effects, and provide a forward-looking perspective for therapeutic development.

Introduction: The Double-Edged Sword of Endogenous Alkaloids

Tetrahydroisoquinolines (THIQs) are a family of alkaloids that can be synthesized in the mammalian brain through the Pictet-Spengler condensation of biogenic amines, such as dopamine, with aldehydes.[1] Their structural similarity to known neurotoxins like 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) has long implicated them in the pathology of neurodegenerative disorders, particularly Parkinson's disease (PD).[2][3] However, a growing body of evidence reveals a more nuanced reality: while some methylated THIQ derivatives are indeed potent dopaminergic neurotoxins, others exhibit significant neuroprotective properties, creating a compelling dichotomy for researchers.[3][4]

This guide will navigate this complex landscape, providing a comprehensive overview of the structure-activity relationships that dictate the neurobiological outcomes of THIQ methylation.

The Neurotoxic Face: N-Methyl-(R)-salsolinol and the Path to Dopaminergic Demise

N-methyl-(R)-salsolinol, a dopamine-derived 1(R), 2(N)-dimethyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline, stands as a prime example of a neurotoxic methylated THIQ.[5] Its enantioselective presence in the human brain and elevated levels in the cerebrospinal fluid of Parkinson's patients strongly suggest its involvement in the disease's pathogenesis.[5]

Mechanism of Neurotoxicity: A Cascade of Oxidative Stress and Apoptosis

The neurotoxic effects of N-methyl-(R)-salsolinol are primarily attributed to its oxidation, which generates a cytotoxic 1,2-dimethyl-6,7-dihydroxyisoquinolinium ion and reactive oxygen species (ROS), including the highly damaging hydroxyl radical.[6] This oxidative stress is a key initiator of a cascade of events leading to selective dopaminergic neuron death.[6]

Key mechanistic steps include:

• Mitochondrial Dysfunction: Similar to the action of MPP+, the toxic metabolite of MPTP, the isoquinolinium ion can inhibit mitochondrial respiration, leading to an energy crisis within the neuron.[2]

• DNA Damage: N-methyl-(R)-salsolinol has been shown to induce significant DNA damage in dopaminergic neuroblastoma cells (SH-SY5Y).[7] This damage appears to trigger an apoptotic cascade.

• Induction of Apoptosis: The cell death induced by N-methyl-(R)-salsolinol is not necrotic but rather apoptotic, a programmed cell death pathway.[5][7] This is evidenced by the prevention of DNA damage by cycloheximide, a protein synthesis inhibitor necessary for apoptosis.[7]

Caption: Neurotoxic cascade of N-methyl-(R)-salsolinol.

Experimental Workflow: Assessing N-methyl-(R)-salsolinol-Induced Neurotoxicity

A robust in vitro protocol to evaluate the neurotoxicity of N-methyl-(R)-salsolinol typically involves the use of dopaminergic cell lines like SH-SY5Y.

Protocol 1: In Vitro Neurotoxicity Assay

• Cell Culture: Culture SH-SY5Y human neuroblastoma cells in a suitable medium (e.g., DMEM/F12) supplemented with fetal bovine serum and antibiotics.

• Treatment: Plate cells and allow them to adhere. Treat with varying concentrations of N-methyl-(R)-salsolinol for 24-48 hours.

• Cell Viability Assessment (MTT Assay):

  • Add MTT solution to each well and incubate.

  • Solubilize the formazan crystals with a solubilization solution (e.g., DMSO).

  • Measure absorbance at 570 nm. A decrease in absorbance indicates reduced cell viability.

• DNA Damage Assessment (Comet Assay):

  • Embed treated cells in agarose on a microscope slide.

  • Lyse the cells and subject them to electrophoresis.

  • Stain the DNA with a fluorescent dye (e.g., SYBR Green).

  • Visualize and quantify the "comet tail" of damaged DNA using fluorescence microscopy.[7]

• Apoptosis Detection (Caspase-3 Activity Assay):

  • Lyse the treated cells.

  • Add a caspase-3 substrate conjugated to a fluorophore.

  • Measure the fluorescence signal, which is proportional to caspase-3 activity.

The Neuroprotective Shield: 1-MeTIQ and its Derivatives

In stark contrast to its N-methylated cousin, 1-methyl-1,2,3,4-tetrahydroisoquinoline (1-MeTIQ) is an endogenous TIQ derivative reported to possess neuroprotective properties.[8] This compound and its synthetic derivatives have shown promise in models of Parkinson's disease by counteracting the effects of neurotoxins like MPTP.[8][9]

Mechanisms of Neuroprotection: A Multi-pronged Defense

The neuroprotective effects of 1-MeTIQ are multifaceted and appear to stem from its ability to modulate several key pathways involved in neuronal survival.

• Antioxidant Activity: 1-MeTIQ can reduce the formation of free radicals, as demonstrated by the suppression of thiobarbituric acid-reactive substances (TBARS) induced by MPTP.[10] This antioxidant property helps to mitigate oxidative stress, a central player in neurodegeneration.

• Inhibition of Monoamine Oxidase (MAO): The S-enantiomer of 1-MeTIQ has been shown to inhibit MAO-dependent dopamine oxidation.[11] By inhibiting MAO, 1-MeTIQ can reduce the production of neurotoxic metabolites and oxidative stress.

• Modulation of Dopamine Metabolism: 1-MeTIQ can potentiate the O-methylation of dopamine, leading to an increase in its less toxic metabolite, 3-methoxytyramine (3-MT).[11] This shifts dopamine metabolism away from pathways that generate reactive species.

• Preservation of Dopamine Transporter (DAT): Certain N-functionalized derivatives of 1-MeTIQ, such as 1-Me-N-propargyl-TIQ, have been shown to prevent the MPTP-induced decrease in dopamine transporter expression, which is crucial for maintaining dopaminergic neurotransmission.[8][9]

Caption: Neuroprotective mechanisms of 1-MeTIQ.

Experimental Workflow: Evaluating the Neuroprotective Efficacy of 1-MeTIQ Derivatives

An in vivo model using the neurotoxin MPTP is a standard approach to assess the neuroprotective potential of 1-MeTIQ and its analogs.

Protocol 2: In Vivo Neuroprotection Study in Mice

• Animal Model: Use C57BL/6 mice, which are susceptible to MPTP-induced neurotoxicity.

• Treatment Groups:

  • Vehicle control

  • MPTP-only

  • 1-MeTIQ derivative + MPTP

  • 1-MeTIQ derivative-only

• Drug Administration: Administer the 1-MeTIQ derivative (e.g., intraperitoneally) prior to or concurrently with MPTP administration (e.g., multiple subcutaneous injections).

• Behavioral Assessment:

  • Rotarod Test: To assess motor coordination and balance.

  • Open Field Test: To evaluate locomotor activity.

• Neurochemical Analysis (Post-mortem):

  • Dissect the striatum.

  • Homogenize the tissue.

  • Measure dopamine and its metabolites using high-performance liquid chromatography with electrochemical detection (HPLC-ED).

• Immunohistochemistry:

  • Perfuse and fix the brains.

  • Section the substantia nigra.

  • Stain for tyrosine hydroxylase (TH), a marker for dopaminergic neurons.

  • Quantify the number of TH-positive neurons to assess neuronal survival.[8]

Comparative Analysis and Structure-Activity Relationships (SAR)

The opposing effects of N-methyl-(R)-salsolinol and 1-MeTIQ highlight the critical role of specific structural features in determining the neurobiological activity of THIQ derivatives.

Feature	N-methyl-(R)-salsolinol	1-MeTIQ & Derivatives
Methylation	N-methylation is crucial for its toxicity.[12]	C1-methylation is associated with neuroprotection.[13]
Hydroxyl Groups	The catechol moiety is susceptible to oxidation, leading to ROS generation.[6]	Hydroxyl substitution can decrease toxicity.[13]
Stereochemistry	The (R)-enantiomer is significantly more toxic than the (S)-enantiomer.[7]	The (S)-enantiomer shows stronger MAO inhibition.[11]
N-functionalization	N-methylation enhances toxicity.	N-propargyl group enhances neuroprotective effects.[8][9]

These SAR insights are invaluable for the rational design of novel THIQ-based therapeutics with enhanced neuroprotective efficacy and minimal toxicity.

Future Directions and Therapeutic Implications

The study of methylated THIQ derivatives is a dynamic field with significant therapeutic potential. Future research should focus on:

• Elucidating the precise molecular targets of both neurotoxic and neuroprotective THIQs.

• Developing more potent and selective neuroprotective 1-MeTIQ analogs with improved pharmacokinetic profiles.

• Investigating the role of endogenous THIQs in the initiation and progression of neurodegenerative diseases.

• Exploring the potential of THIQ derivatives as multi-target drugs for complex neurological disorders.[14]

By unraveling the intricate signaling pathways and structure-activity relationships of these fascinating compounds, the scientific community can pave the way for novel therapeutic strategies to combat neurodegenerative diseases.

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Protocols & Analytical Methods

Application Note & Protocol: A Detailed Guide to the Synthesis of 5-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline via the Pictet-Spengler Reaction

Abstract: The 1,2,3,4-tetrahydroisoquinoline (THIQ) core is a privileged scaffold in medicinal chemistry, forming the structural basis of numerous natural products and synthetic pharmaceuticals.[1] The Pictet-Spengler reaction, a classic and highly efficient method, provides a direct route to this important heterocyclic system.[2][3] This document offers a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of a specifically substituted analog, 5-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline, using the Pictet-Spengler condensation. We will delve into the underlying mechanism, provide a detailed step-by-step protocol, and discuss critical experimental considerations and troubleshooting strategies.

Introduction: The Significance of the Tetrahydroisoquinoline Scaffold

The THIQ framework is a cornerstone of alkaloid chemistry and drug discovery.[4] Molecules incorporating this motif exhibit a wide range of biological activities, including antitumor, antimicrobial, and neuroprotective properties.[1][5] The strategic functionalization of the THIQ ring system allows for the fine-tuning of pharmacological profiles, making targeted synthesis a critical endeavor for developing novel therapeutic agents.[5]

The Pictet-Spengler reaction, discovered by Amé Pictet and Theodor Spengler in 1911, remains one of the most powerful methods for constructing the THIQ skeleton.[2][6] The reaction involves the acid-catalyzed condensation of a β-arylethylamine with an aldehyde or ketone, followed by an intramolecular cyclization.[7][8] Its reliability and versatility have cemented its status as an essential tool in organic synthesis. This guide will focus on a practical application: the synthesis of 5-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline, a halogenated and alkyl-substituted derivative designed for further synthetic elaboration or biological screening.

The Reaction Mechanism: An In-Depth Look

Understanding the mechanism of the Pictet-Spengler reaction is crucial for optimizing reaction conditions and predicting outcomes. The entire process is driven by the formation of a highly electrophilic iminium ion, which is poised for intramolecular attack by the electron-rich aromatic ring.[2]

The reaction proceeds through the following key steps:

• Iminium Ion Formation: The reaction commences with the condensation of the primary amine of the β-arylethylamine substrate with a carbonyl compound (in our case, formaldehyde). In the presence of an acid catalyst, this initially forms a Schiff base, which is then protonated to generate a highly reactive iminium ion intermediate.[7][8][9] The acid catalyst is essential as the imine itself is generally not electrophilic enough to trigger the subsequent cyclization.[2]

• Intramolecular Electrophilic Aromatic Substitution (SEAr): The electron-rich aryl ring of the β-arylethylamine acts as a nucleophile, attacking the electrophilic carbon of the iminium ion. This is a classic 6-endo-trig cyclization that forms the new six-membered heterocyclic ring, transiently disrupting the aromaticity of the benzene ring.[7][8]

• Rearomatization: A final deprotonation step occurs at the site of cyclization, restoring the aromaticity of the system and yielding the final, stable tetrahydroisoquinoline product.[7][8]

Below is a diagram illustrating the complete mechanistic pathway.

Caption: The mechanistic pathway of the Pictet-Spengler reaction.

Protocol: Synthesis of 5-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline

This protocol details the synthesis of the target molecule from 2-(2-bromophenyl)-1-methylethylamine and paraformaldehyde . The choice of a 2-bromo substituted phenylethylamine is critical, as the cyclization occurs ortho to the ethylamine group, thereby placing the bromine atom at the C5 position of the resulting THIQ. The methyl group on the ethylamine backbone becomes the C3-substituent.

Materials and Reagents

Reagent/Material	Formula	M.W. ( g/mol )	Amount	Notes
2-(2-bromophenyl)-1-methylethylamine	C₉H₁₂BrN	214.10	1.0 g (4.67 mmol)	Starting amine.
Paraformaldehyde	(CH₂O)n	~30.03	154 mg (5.14 mmol)	Formaldehyde source, 1.1 equivalents.
Trifluoroacetic Acid (TFA)	C₂HF₃O₂	114.02	~10 mL	Acid catalyst and solvent. Corrosive!
Dichloromethane (DCM)	CH₂Cl₂	84.93	~150 mL	Extraction solvent.
Saturated Sodium Bicarbonate	NaHCO₃	84.01	~100 mL	Aqueous solution for quenching.
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	Drying agent.
Silica Gel (230-400 mesh)	SiO₂	60.08	As needed	For column chromatography.
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	As needed	Eluent for chromatography.
Hexanes	C₆H₁₄	~86.18	As needed	Eluent for chromatography.
Round-bottom flask (50 mL)	-	-	1
Magnetic stirrer and stir bar	-	-	1
Separatory funnel (250 mL)	-	-	1
Rotary evaporator	-	-	1

Experimental Workflow

Caption: Step-by-step workflow for the synthesis and purification.

Step-by-Step Procedure

Safety First: This procedure involves a strong, corrosive acid (TFA). Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 2-(2-bromophenyl)-1-methylethylamine (1.0 g, 4.67 mmol).

• Reagent Addition: Add paraformaldehyde (154 mg, 5.14 mmol, 1.1 eq). Carefully add trifluoroacetic acid (~10 mL) to the flask. The solids should dissolve with stirring.

  • Scientist's Note: TFA often serves as both the catalyst and the solvent, especially for less-activated aromatic rings where stronger acidic conditions are required for cyclization.[10] Using an excess ensures the reaction proceeds efficiently.

• Reaction Execution: Stir the resulting solution at room temperature.

• Monitoring: Monitor the reaction's progress using Thin-Layer Chromatography (TLC). Prepare a TLC plate and spot the starting material and the reaction mixture. A suitable eluent system would be 8:2 Hexanes:Ethyl Acetate. The product should be more polar than the starting amine. The reaction is complete when the starting amine spot is no longer visible (typically 4-12 hours).

• Quenching: Once the reaction is complete, cool the flask in an ice bath to 0°C. With extreme caution , slowly add saturated sodium bicarbonate solution dropwise to quench the TFA. Vigorous gas evolution (CO₂) will occur. Continue adding the bicarbonate solution until the gas evolution ceases and the pH of the aqueous layer is neutral or slightly basic (pH ~8).

• Extraction: Transfer the mixture to a 250 mL separatory funnel. Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Scientist's Note: The THIQ product is a basic amine. Ensuring the aqueous layer is basic (pH > 7) deprotonates the amine, making it more soluble in the organic solvent and maximizing extraction efficiency.

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as an oil or solid.

• Purification: Purify the crude residue by flash column chromatography on silica gel. A gradient elution starting with 100% Hexanes and gradually increasing the polarity with Ethyl Acetate is recommended to isolate the pure product.

• Characterization: Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure. The final product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity, structure, and purity.

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low or No Yield	1. Deactivated aromatic ring due to the bromo-substituent.	1. Increase reaction temperature (e.g., to 40-50°C) or allow for a longer reaction time. Monitor carefully by TLC to avoid decomposition.[11]
2. Insufficiently acidic conditions.	2. While TFA is strong, a superacid system could be employed for highly recalcitrant substrates, though this increases the risk of side reactions.[10]
Side Products	1. Polymerization of formaldehyde.	1. Ensure paraformaldehyde is dry and of good quality. Adding it to the amine before the acid can sometimes mitigate this.
2. N-acylation if using an acylating agent in an N-acyliminium ion variant.	2. This protocol avoids this, but in alternative syntheses, controlling stoichiometry and temperature is key.[1]
Difficult Work-up	Emulsion during extraction.	Add a small amount of brine (saturated NaCl solution) to the separatory funnel to help break the emulsion.
Poor Purification	Product co-elutes with impurities.	Modify the chromatography eluent system. Adding a small percentage (~1%) of triethylamine (Et₃N) to the eluent can improve peak shape for basic amines.

Conclusion

The Pictet-Spengler reaction is a robust and indispensable method for the synthesis of the tetrahydroisoquinoline scaffold. By following the detailed protocol and understanding the mechanistic principles outlined in this guide, researchers can reliably synthesize 5-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline. This versatile intermediate can serve as a valuable building block in programs aimed at the discovery of novel, biologically active compounds. The provided troubleshooting tips offer practical solutions to common experimental challenges, ensuring a higher probability of success.

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Application Note: Strategic Insights and Optimized Protocols for the Buchwald-Hartwig Amination of 5-Bromo-THIQ Scaffolds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the Buchwald-Hartwig amination reaction tailored for the functionalization of 5-bromo-1,2,3,4-tetrahydroisoquinoline (THIQ) scaffolds. The THIQ motif is a privileged scaffold in medicinal chemistry, and its late-stage functionalization via C-N bond formation is a critical tool in the development of novel therapeutics. This document offers in-depth mechanistic insights, a detailed experimental protocol, and a discussion of key parameter optimization to enable robust and reproducible amination of this important heterocyclic system.

Introduction: The Strategic Importance of THIQ Functionalization

The 1,2,3,4-tetrahydroisoquinoline (THIQ) core is a ubiquitous structural motif in a vast array of biologically active natural products and pharmaceutical agents. Its rigid, three-dimensional structure provides an excellent framework for the precise spatial orientation of pharmacophoric elements. The ability to introduce diverse functionalities onto the THIQ skeleton is therefore of paramount importance in drug discovery programs. The Buchwald-Hartwig amination has emerged as a powerful and versatile method for the formation of carbon-nitrogen (C-N) bonds, offering a significant advantage over traditional methods like nucleophilic aromatic substitution or Ullmann condensation due to its broad substrate scope and functional group tolerance.[1][2][3]

This application note specifically addresses the challenges and solutions for the palladium-catalyzed amination of 5-bromo-THIQ derivatives. The electronic properties and potential for steric hindrance in this substrate class necessitate a carefully optimized catalytic system to achieve high yields and purity. We will delve into the mechanistic underpinnings of the reaction, provide a field-proven protocol, and discuss the critical parameters that govern success.

The Catalytic Cycle: A Mechanistic Overview

The Buchwald-Hartwig amination proceeds via a palladium-catalyzed cycle that can be broken down into three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[1][4][5] Understanding this mechanism is crucial for troubleshooting and optimizing reaction conditions.

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-bromine bond of the 5-bromo-THIQ substrate. This step forms a Pd(II) intermediate. The rate of this step is influenced by the electron density of the aryl bromide and the nature of the palladium ligand.[6] For aryl bromides, this step is generally facile.[4]

• Amine Coordination and Deprotonation: The amine nucleophile coordinates to the Pd(II) complex. Subsequently, a base abstracts a proton from the coordinated amine to form a palladium-amido complex. The choice of base is critical; it must be strong enough to deprotonate the amine but not so strong as to cause unwanted side reactions with sensitive functional groups.[4][5]

• Reductive Elimination: This is the final, product-forming step where the C-N bond is formed, and the desired aminated THIQ product is released from the palladium center. This process regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle. The steric and electronic properties of the ligand play a significant role in promoting this step.[1][7]

Below is a diagram illustrating the catalytic cycle:

Caption: Catalytic Cycle of the Buchwald-Hartwig Amination.

Optimizing Reaction Parameters for 5-Bromo-THIQ Scaffolds

The success of the Buchwald-Hartwig amination of 5-bromo-THIQ hinges on the judicious selection of several key parameters. The following table summarizes these variables and provides guidance for optimization.

Parameter	Options and Considerations	Rationale and Field-Proven Insights
Palladium Precatalyst	Pd₂(dba)₃, Pd(OAc)₂, Pre-formed (NHC)Pd complexes	While Pd₂(dba)₃ and Pd(OAc)₂ are common and effective, pre-formed catalysts can offer improved reactivity and reproducibility by ensuring efficient generation of the active Pd(0) species.[8][9]
Ligand	Bulky, electron-rich phosphines (e.g., XPhos, RuPhos, BrettPhos), N-heterocyclic carbenes (NHCs)	For heteroaryl halides like 5-bromo-THIQ, bulky biarylphosphine ligands are often superior.[10][11][12] They promote both oxidative addition and reductive elimination. XPhos is a robust and versatile choice for a wide range of amines.[13]
Base	Strong inorganic/alkoxide bases (NaOtBu, KOtBu, LHMDS), Weaker inorganic bases (K₂CO₃, K₃PO₄, Cs₂CO₃)	NaOtBu is a highly effective base for many aminations. However, if the THIQ scaffold or the amine coupling partner contains base-sensitive functional groups (e.g., esters), a weaker base like K₃PO₄ or Cs₂CO₃ should be considered, potentially requiring higher reaction temperatures.[4][5]
Solvent	Aprotic, non-polar solvents (Toluene, Dioxane), Aprotic, polar solvents (THF)	Toluene and dioxane are the most commonly used solvents and are generally effective.[2][5] The choice can influence the solubility of the base and other reaction components.
Temperature	Room temperature to elevated temperatures (80-110 °C)	While some modern catalyst systems can operate at room temperature, reactions involving heteroaryl bromides often benefit from heating to ensure complete conversion.[4] A typical starting point is 100 °C.
Amine Stoichiometry	1.1 to 1.5 equivalents	A slight excess of the amine is generally used to drive the reaction to completion.

Detailed Experimental Protocol

This protocol provides a reliable starting point for the amination of a generic N-protected 5-bromo-THIQ with a primary or secondary amine.

Materials:

• N-protected 5-bromo-1,2,3,4-tetrahydroisoquinoline (1.0 equiv)

• Amine (1.2 equiv)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (0.015 equiv, 1.5 mol%)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.03 equiv, 3.0 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous Toluene (to achieve a 0.1 M concentration with respect to the aryl bromide)

• Inert gas (Argon or Nitrogen)

• Standard glassware for inert atmosphere chemistry (e.g., Schlenk flask)

Experimental Workflow Diagram:

Caption: Experimental Workflow for Buchwald-Hartwig Amination.

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add the N-protected 5-bromo-THIQ (1.0 equiv), Pd₂(dba)₃ (0.015 equiv), XPhos (0.03 equiv), and sodium tert-butoxide (1.4 equiv).

• Inert Atmosphere: Seal the flask with a rubber septum, and then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Reagent Addition: Add anhydrous toluene via syringe to achieve a concentration of approximately 0.1 M with respect to the 5-bromo-THIQ. Then, add the amine (1.2 equiv) via syringe.

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 4-24 hours).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction by adding water. Transfer the mixture to a separatory funnel and dilute with ethyl acetate.

• Extraction: Separate the organic and aqueous layers. Extract the aqueous layer twice more with ethyl acetate.

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 5-amino-THIQ product.

Self-Validating System and Trustworthiness:

This protocol incorporates several checks to ensure reliability. The use of an inert atmosphere is critical for the stability and activity of the palladium catalyst and phosphine ligand.[5] Monitoring the reaction by TLC or LC-MS provides clear evidence of reaction progression and completion. The final purification step, coupled with characterization (e.g., NMR, MS), confirms the identity and purity of the desired product.

Conclusion

The Buchwald-Hartwig amination is an indispensable tool for the synthesis of 5-amino-THIQ derivatives. By understanding the underlying mechanism and carefully selecting the catalyst system, base, and solvent, researchers can achieve high yields and functional group tolerance. The protocol provided herein serves as a robust starting point for the amination of this privileged scaffold, empowering chemists in their pursuit of novel and impactful molecules.

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 5-Bromo vs. 7-Bromo Tetrahydroisoquinoline

For Researchers, Scientists, and Drug Development Professionals

The 1,2,3,4-tetrahydroisoquinoline (THIQ) scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous natural products and pharmacologically active compounds.[1][2] Functionalization of the THIQ skeleton is crucial for modulating biological activity, and brominated derivatives serve as exceptionally versatile intermediates for diversification, primarily through palladium-catalyzed cross-coupling reactions.[3]

This guide provides an in-depth comparison of the reactivity of two common regioisomers: 5-bromo-1,2,3,4-tetrahydroisoquinoline and 7-bromo-1,2,3,4-tetrahydroisoquinoline. Understanding the nuanced differences in their reactivity, governed by electronic and steric factors, is paramount for efficient synthesis design and the development of novel therapeutics. While direct head-to-head comparative studies are scarce, a comprehensive analysis of existing literature and fundamental chemical principles allows for a robust and insightful comparison.

I. The Decisive Influence of Bromine Placement: Steric and Electronic Factors

The reactivity of the C-Br bond in cross-coupling reactions is not uniform across the THIQ scaffold. The position of the bromine atom—at C5 versus C7—imparts distinct steric and electronic characteristics that profoundly influence the accessibility and activation of the reaction site.

Steric Hindrance: The Crowded C5 Position

The most significant differentiator between the two isomers is the steric environment surrounding the C-Br bond.

• 5-Bromo-THIQ: The bromine atom at the C5 position is situated in a sterically encumbered environment. It is flanked by the C6-H on one side and, more importantly, is peri to the C4 methylene group of the saturated heterocyclic ring. This proximity to the non-aromatic portion of the scaffold creates significant steric hindrance, which can impede the approach of bulky palladium-phosphine catalyst complexes required for the initial oxidative addition step in many cross-coupling reactions.[4][5]

• 7-Bromo-THIQ: In contrast, the bromine atom at the C7 position is located in a relatively unhindered region of the molecule. It is flanked only by C6-H and C8-H on the benzenoid ring, making it far more accessible to catalytic complexes.

This steric difference is a primary determinant of reactivity, often necessitating more robust catalytic systems or harsher reaction conditions to achieve comparable yields for the 5-bromo isomer.

Electronic Effects: A Subtle but Significant Factor

The electronic nature of the THIQ ring system also plays a role. The secondary amine nitrogen atom is an electron-donating group that influences the electron density of the aromatic ring.

• Inductive Effect: Bromine is an electronegative atom that withdraws electron density through the sigma bond (inductive effect, -I). This effect is distance-dependent and deactivates the ring towards electrophilic attack but is less critical for the oxidative addition step of cross-coupling, which is the primary focus here.

• Resonance Effect: Bromine can donate a lone pair of electrons into the aromatic π-system (resonance effect, +R).

• Combined Influence: In the context of palladium-catalyzed reactions, the electron density at the carbon bearing the bromine can influence the rate of oxidative addition. For 7-bromo-THIQ, the bromine is para to the point of fusion with the heterocyclic ring (C4a). For 5-bromo-THIQ, it is meta to this position. While the overall electronic differences are less pronounced than the steric factors, they can contribute to the observed reactivity patterns. Generally, a more electron-rich aryl halide can be slower to undergo oxidative addition. However, the dominant factor in this comparison remains the steric accessibility of the C-Br bond.

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A Comparative Guide to the X-ray Crystallography of Conformationally Constrained Tetrahydroisoquinoline (THIQ) Derivatives

The tetrahydroisoquinoline (THIQ) scaffold is a cornerstone in medicinal chemistry, forming the structural basis of a wide array of natural products and synthetic compounds with significant biological activities.[1][2][3] The therapeutic potential of THIQ derivatives is often intimately linked to their three-dimensional conformation, which dictates their binding affinity and selectivity for biological targets.[3][4] Consequently, the strategic introduction of conformational constraints into the THIQ framework has emerged as a powerful approach in drug design to lock the molecule in a bioactive conformation, thereby enhancing potency and reducing off-target effects.

This guide provides a comprehensive overview and comparative analysis of X-ray crystallography data for a series of conformationally constrained THIQ derivatives. We will delve into the experimental intricacies of determining their solid-state structures and explore how different constraining strategies influence their molecular geometry. This information is invaluable for researchers in drug discovery and development, offering insights into the rational design of next-generation therapeutics.

The Decisive Role of X-ray Crystallography

While various analytical techniques can provide information about molecular structure, single-crystal X-ray diffraction stands as the gold standard for unambiguously determining the three-dimensional arrangement of atoms in a molecule.[5][6] For conformationally constrained molecules, this technique is particularly crucial as it provides precise, atomic-level details of bond lengths, bond angles, and torsion angles that define the molecule's shape.[6] This empirical data is essential for validating computational models and understanding the subtle interplay of steric and electronic effects that govern molecular conformation.

The insights gleaned from the crystal structures of constrained THIQ derivatives can directly inform structure-activity relationship (SAR) studies, guiding the optimization of lead compounds. By understanding how the scaffold is pre-organized for receptor binding, medicinal chemists can make more informed decisions in designing analogs with improved pharmacological profiles.

Experimental Workflow: From Powder to Structure

The journey from a synthesized compound to a refined crystal structure is a meticulous process that demands both patience and precision. The following protocol outlines a representative workflow for the single-crystal X-ray diffraction analysis of a conformationally constrained THIQ derivative.

A generalized workflow for single-crystal X-ray crystallography.

Detailed Experimental Protocol

1. Synthesis and Purification:

• The conformationally constrained THIQ derivative is first synthesized according to established chemical routes.[7][8]

• Purification of the crude product is paramount to obtaining high-quality crystals. This is typically achieved through column chromatography, followed by recrystallization to yield a highly pure powder.[9]

2. Crystal Growth:

• Solvent Selection: A crucial step is to identify a suitable solvent or solvent system. This often involves screening a range of solvents with varying polarities.

• Crystallization Method: Slow evaporation of a saturated solution is a common and effective technique for growing single crystals of organic molecules.[1] A solution of the purified THIQ derivative is prepared in the chosen solvent and left undisturbed in a loosely capped vial, allowing the solvent to evaporate slowly over several days to weeks.

• Alternative Methods: Other techniques include slow cooling of a saturated solution, vapor diffusion, and liquid-liquid diffusion.

3. Crystal Selection and Mounting:

• Once crystals have formed, a suitable single crystal is selected under a microscope. An ideal crystal should be well-formed with sharp edges and no visible cracks or defects.

• The selected crystal is carefully mounted on a goniometer head, often using a cryoprotectant oil to prevent degradation from the X-ray beam and the cold stream of nitrogen gas used during data collection.[10]

4. X-ray Data Collection:

• The mounted crystal is placed on a single-crystal X-ray diffractometer.[7][8]

• A monochromatic X-ray beam is directed at the crystal, and the diffraction pattern is recorded on a detector as the crystal is rotated.[6]

• Data is typically collected at a low temperature (e.g., 100-150 K) to minimize thermal vibrations of the atoms, resulting in a higher quality diffraction pattern.[7][10]

5. Data Processing and Structure Solution:

• The raw diffraction data is processed to integrate the intensities of the reflections and apply corrections for factors such as absorption.[7][8]

• The processed data is then used to solve the crystal structure using direct methods or Patterson methods, which provide an initial model of the electron density.[1][7] Software such as SHELXT is commonly used for this step.

6. Structure Refinement:

• The initial structural model is refined using full-matrix least-squares procedures with software like SHELXL.[7] This iterative process refines the atomic positions, and thermal parameters to best fit the experimental diffraction data.

• Hydrogen atoms are typically placed in calculated positions and refined using a riding model.[1]

Comparative Analysis of Conformationally Constrained THIQ Derivatives

The introduction of rigidifying elements into the THIQ scaffold dramatically influences its conformation. Below is a comparative table summarizing key crystallographic data for a selection of conformationally constrained THIQ derivatives. The data has been compiled from various research articles to highlight the structural diversity achievable through different synthetic strategies.

Compound Type	Key Constraint	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Key Torsional Angle(s)	Reference
Spiro-THIQ	Spirocyclic junction at C4	P-1	9.87	10.23	12.45	80.12	C3-C4-N-C1'	[11][12]
Bridged-THIQ	Ethylene bridge	P2₁/c	11.34	8.91	14.78	105.34	C1-N-C8a-C4a	[13]
Fused-THIQ	Fused oxazaphospholidine ring	P2₁2₁2₁	8.56	13.45	15.67	90	C4-C4a-N-C11b	[14]
Substituted THIQ	Bulky C1 substituent	P2₁/n	10.12	15.89	9.45	98.76	C9-C1-N-C3	[15][16]

Note: The crystallographic parameters presented are representative examples and will vary for specific derivatives within each class.

Interpreting the Structural Data: Causality and Implications

The data presented in the table reveals how different conformational constraints impose distinct geometrical preferences on the THIQ scaffold.

The impact of conformational constraints on THIQ derivatives.

• Spiro-annulation at the C4 position, as seen in spiro-THIQ derivatives, creates a rigid quaternary center that locks the conformation of the dihydropyridine ring.[11][12] This can precisely orient substituents for optimal interaction with a target protein.

• Bridged systems , where a linker connects two parts of the THIQ scaffold, severely restrict the overall flexibility of the molecule.[13] The length and nature of the bridge dictate the accessible conformational space, offering a fine-tunable approach to conformational control.

• Ring fusion , such as the anellation of an oxazaphospholidine ring, introduces a rigid, polycyclic system with a well-defined three-dimensional shape.[14] This strategy can lead to novel molecular geometries with unique pharmacological properties.

• The introduction of bulky substituents , particularly at the C1 position, can induce a preferred conformation due to steric hindrance, influencing the orientation of other parts of the molecule.[15][16]

The crystallographic data for these constrained analogs provide a static snapshot of the molecule in its lowest energy solid-state conformation. This information is invaluable for computational chemists performing molecular docking studies, as it provides a validated starting geometry. Furthermore, by comparing the crystal structures of a series of constrained analogs with their corresponding biological activities, researchers can build robust SAR models that directly link specific conformational features to pharmacological outcomes.

Conclusion

X-ray crystallography is an indispensable tool in the study of conformationally constrained THIQ derivatives. It provides unparalleled, high-resolution structural data that is fundamental to understanding the principles of conformational control and its impact on biological activity. The comparative analysis of crystallographic data from different classes of constrained THIQs reveals the diverse strategies available to medicinal chemists for rigidifying this important scaffold. By integrating these structural insights into the drug design process, the development of more potent, selective, and effective THIQ-based therapeutics can be significantly accelerated.

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• Mohamed, S. K., et al. (2021). Synthesis, Characterization, and Crystal Structure of Some New Tetrahydroisoquinolines and Related Tetrahydrothieno[2,3-c]isoquinolines. ACS Omega, 6(11), 7455–7467. [Link]

• Mohamed, S. K., et al. (2021). Synthesis, Characterization, and Crystal Structure of Some New Tetrahydroisoquinolines and Related Tetrahydrothieno[2,3-c]isoquinolines. ACS Omega, 6(11), 7455-7467. [Link]

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A Comparative Guide to the Binding Affinity of Methylated THIQ Analogs at Sigma Receptors

Introduction: The Significance of Sigma Receptors and the THIQ Scaffold

Sigma receptors, comprising the sigma-1 (σ1) and sigma-2 (σ2) subtypes, have emerged as compelling pharmacological targets for therapeutic intervention in a range of human diseases.[1] Initially misclassified as opioid receptors, they are now understood to be unique proteins involved in diverse cellular functions.[2] The σ1 receptor is implicated in neurodegenerative diseases and psychiatric disorders, while the σ2 receptor is significantly overexpressed in proliferating cancer cells, making it a biomarker for tumors.[3][4]

This convergence of therapeutic potential has spurred the development of selective ligands to modulate the activity of these receptors. Among the various chemical structures explored, the 1,2,3,4-tetrahydroisoquinoline (THIQ) scaffold has proven to be a particularly versatile and fruitful platform for designing potent sigma receptor ligands.[1][3][5] THIQ-based compounds have demonstrated high binding affinity and have led to the development of agents with effects ranging from neuroprotection to antitumor activity.[1][5]

This guide provides an in-depth comparison of methylated THIQ analogs, focusing on how specific methylation patterns on the THIQ core influence binding affinity and selectivity for σ1 and σ2 receptors. We will delve into the structure-activity relationships (SAR) that govern these interactions and provide the experimental framework necessary for researchers to validate these findings.

The THIQ Core Structure

The foundational structure for the analogs discussed is the 1,2,3,4-tetrahydroisoquinoline (THIQ) ring system. The placement of methyl or methoxy groups on this scaffold is a key determinant of binding affinity and selectivity.

Caption: Influence of methylation patterns on sigma receptor affinity.

Comparative Binding Affinity Data

The following table summarizes experimental data for representative methylated THIQ analogs. The inhibition constant (Ki) is a measure of a ligand's binding affinity; a lower Ki value indicates a higher affinity.

Compound Class	Substitution Pattern	σ1 Receptor Ki (nM)	σ2 Receptor Ki (nM)	Selectivity
Dimethoxy THIQ Analogs	6,7-dimethoxy with N-benzamide moiety	> 100 (Low Affinity)	5 - 6	> 20-fold for σ2
N-Substituted THIQ	N-adamantylmethyl, 6,7-dimethoxy	7.2	439	~61-fold for σ1

Data synthesized from representative findings in the literature.[3]

These data clearly illustrate the principles of SAR. The 6,7-dimethoxy substitution, combined with an appropriate N-substituent, drives high affinity and selectivity for the σ2 receptor. [3]Conversely, altering the N-substituent to a bulky group like adamantylmethyl can dramatically shift the preference towards the σ1 receptor. [3]

Experimental Protocol: Competitive Radioligand Binding Assay

To ensure the trustworthiness and reproducibility of binding affinity data, a rigorously validated protocol is essential. The competitive radioligand binding assay is the gold standard for determining the Ki of a test compound. This protocol is a self-validating system, as the results for known reference compounds should fall within an expected range for the assay to be considered successful.

Workflow Diagram

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